4,5-Dimethylthiazole-2-carboxylic acid
Cat. No. B1321593
CAS RN:
79312-41-7
M. Wt: 157.19 g/mol
InChI Key: ICWKPMXHMDXUNE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
4,5-Dimethylthiazole-2-carboxylic acid is a chemical compound used in the manufacture of pharmaceuticals and other medical products . It is sold to manufacturers as a raw material for the production of these products .
Molecular Structure Analysis
The molecular formula of 4,5-Dimethylthiazole-2-carboxylic acid is C6H7NO2S. Its molecular weight is 157.19 g/mol.Physical And Chemical Properties Analysis
4,5-Dimethylthiazole-2-carboxylic acid is a solid at room temperature . Its molecular weight is 157.19 g/mol.Scientific Research Applications
- Application : 4,5-Dimethylthiazole-2-carboxylic acid is used as a building block in chemical synthesis .
- Method : The specific methods of application or experimental procedures would depend on the context of the synthesis. Typically, this compound would be used in a reaction with other reagents under specific conditions of temperature, pressure, and pH. The exact parameters would depend on the specific synthesis .
- Results : The outcomes of the synthesis would depend on the specific reaction. In general, the goal of using 4,5-Dimethylthiazole-2-carboxylic acid in synthesis would be to incorporate its structure into a larger molecule .
- Application : Carbazoles, which can be synthesized using 4,5-Dimethylthiazole-2-carboxylic acid, are widely exploited for their interesting photophysical and electronic properties .
- Method : The formation of 4,5-disubstituted carbazoles via regioselective dilithiation is one method that has been reported .
- Results : The results of this research could lead to the development of new organic materials with unique properties .
Chemical Synthesis
Organic Materials Research
- Application : 4,5-Dimethylthiazole-2-carboxylic acid is a highly functionalized and biased thiazole used for drug discovery .
- Method : It is used as a heterocyclic building block to specifically modify lead compounds .
- Results : The outcomes of this application would depend on the specific drug discovery project. In general, the goal would be to develop new drugs with improved efficacy, safety, and pharmacokinetic properties .
- Application : Thiazoles, including 4,5-Dimethylthiazole-2-carboxylic acid, are important heterocyclics exhibiting a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant .
- Method : Researchers have synthesized compounds containing the thiazole ring with variable substituents as target structures, and evaluated their biological activities .
- Results : The results of this research could lead to the development of new drugs or therapies with unique properties .
Drug Discovery
Biological Research
Safety And Hazards
properties
IUPAC Name |
4,5-dimethyl-1,3-thiazole-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7NO2S/c1-3-4(2)10-5(7-3)6(8)9/h1-2H3,(H,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ICWKPMXHMDXUNE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C(=O)O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00615198 |
Source
|
| Record name | 4,5-Dimethyl-1,3-thiazole-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00615198 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,5-Dimethylthiazole-2-carboxylic acid | |
CAS RN |
79312-41-7 |
Source
|
| Record name | 4,5-Dimethyl-1,3-thiazole-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00615198 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | dimethyl-1,3-thiazole-2-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[2-(Furan-2-yl)vinyl]-4,6-bis(trichloromethyl)-1,3,5-triazine](/img/structure/B1321514.png)
2-Ethyl-4-methoxybenzenamine
114747-31-8
![(6-Chlorobenzo[d][1,3]dioxol-5-yl)methanamine](/img/structure/B1321531.png)
![Tert-butyl 3,6-diazabicyclo[3.2.1]octane-3-carboxylate](/img/structure/B1321549.png)